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Compound of Interest

Compound Name: SB-203186 hydrochloride

Cat. No.: B146733 Get Quote

Application Notes and Protocols for SB-203186
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-203186 hydrochloride is a potent and selective antagonist of the 5-hydroxytryptamine

receptor 4 (5-HT4).[1][2] This compound is a valuable tool for in vitro and in vivo studies

investigating the physiological and pathological roles of the 5-HT4 receptor. These application

notes provide detailed information on the solubility of SB-203186 hydrochloride, protocols for

its preparation and use, and an overview of the signaling pathway it modulates.

Physicochemical Properties
Molecular Formula: C₁₆H₂₁ClN₂O₂[2]

Molecular Weight: 308.8 g/mol [2]

CAS Number: 207572-69-8[2]

Solubility Data
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The solubility of SB-203186 hydrochloride in various solvents is crucial for the design and

execution of experiments. The following table summarizes the available solubility data.

Solvent Solubility
Concentration
(Molar)

Notes

DMSO (Dimethyl

Sulfoxide)
100 mg/mL 323.83 mM

Sonication may be

required to achieve

complete dissolution.

[2]

Water
Data not readily

available

Data not readily

available

As a hydrochloride

salt, moderate

aqueous solubility is

expected.

Ethanol
Data not readily

available

Data not readily

available

Solubility of

hydrochloride salts in

ethanol can vary.

In Vivo Formulation 1 ≥ 2.5 mg/mL ≥ 8.10 mM

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline.[1][2]

In Vivo Formulation 2 ≥ 2.5 mg/mL ≥ 8.10 mM

10% DMSO, 90%

(20% SBE-β-CD in

saline).[1][2]

In Vivo Formulation 3 ≥ 2.5 mg/mL ≥ 8.10 mM
10% DMSO, 90%

corn oil.[1][2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
Objective: To prepare a high-concentration stock solution of SB-203186 hydrochloride for in

vitro experiments.

Materials:
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SB-203186 hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, the required mass

is 30.88 mg (Mass = Molarity × Volume × Molecular Weight).

Weigh the compound: Carefully weigh 30.88 mg of SB-203186 hydrochloride and transfer it

to a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube.

Dissolve the compound: Tightly cap the tube and vortex thoroughly. If the compound does

not fully dissolve, sonicate the tube in a water bath until a clear solution is obtained.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]
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Stock Solution Preparation Workflow

Weigh SB-203186 HCl

Add Anhydrous DMSO

Transfer to tube

Vortex Thoroughly

Sonicate if Necessary

If not fully dissolved

Aliquot Solution

If fully dissolved

Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing a DMSO stock solution of SB-203186 hydrochloride.

Protocol 2: Preparation of a Working Solution for In Vitro
Assays
Objective: To prepare a diluted working solution from the stock solution for cell-based or

biochemical assays.
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Materials:

100 mM SB-203186 hydrochloride stock solution in DMSO

Appropriate aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Sterile microcentrifuge tubes

Procedure:

Determine the final desired concentration: For example, to prepare a 100 µM working

solution.

Perform serial dilutions:

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL of

the aqueous buffer to get a 100 µM solution.

Further dilute as needed to achieve the final desired concentrations for your experiment.

Vortex gently: Mix the solution by gentle vortexing or inversion.

Use immediately: It is recommended to prepare fresh working solutions for each experiment

and use them immediately. Avoid storing aqueous solutions for extended periods.

Note: The final concentration of DMSO in the assay should be kept low (typically <0.1%) to

avoid solvent-induced effects on the biological system.

Mechanism of Action and Signaling Pathway
SB-203186 is a selective antagonist of the 5-HT4 receptor, a G-protein coupled receptor

(GPCR). The 5-HT4 receptor is primarily coupled to the Gαs subunit of the heterotrimeric G-

protein.

Signaling Cascade:

Agonist Binding: In the presence of an agonist like serotonin (5-HT), the 5-HT4 receptor

undergoes a conformational change.
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G-Protein Activation: This leads to the activation of the Gαs subunit, which exchanges GDP

for GTP.

Adenylyl Cyclase Activation: The activated Gαs subunit stimulates adenylyl cyclase (AC).

cAMP Production: AC catalyzes the conversion of ATP to cyclic AMP (cAMP).

Downstream Effects: cAMP acts as a second messenger and activates Protein Kinase A

(PKA), which in turn phosphorylates various downstream targets, leading to diverse cellular

responses.

SB-203186, as an antagonist, binds to the 5-HT4 receptor and prevents the binding of agonists

like 5-HT, thereby inhibiting the initiation of this signaling cascade.

5-HT4 Receptor Signaling Pathway

5-HT (Agonist)
5-HT4 ReceptorActivates

SB-203186
(Antagonist)

Inhibits

GαsActivates Adenylyl CyclaseStimulates cAMPConverts

ATP

Protein Kinase AActivates Cellular Response

Click to download full resolution via product page

Simplified 5-HT4 receptor signaling pathway and the inhibitory action of SB-203186.

Storage and Stability
Solid Form: Store the solid compound at 4°C, protected from moisture and light.[2]

DMSO Stock Solutions: Store aliquots at -20°C for up to one month or -80°C for up to six

months.[1] Avoid repeated freeze-thaw cycles.

Aqueous Solutions: It is recommended to prepare aqueous working solutions fresh for each

experiment. Do not store aqueous solutions for extended periods.
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Safety Precautions
Handle SB-203186 hydrochloride in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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